Cas no 61346-19-8 (5-nitro-1H-indazol-3-ol)

5-Nitro-1H-indazol-3-ol is a nitro-substituted indazole derivative with significant utility in pharmaceutical and chemical research. Its structural framework, featuring a nitro group at the 5-position and a hydroxyl group at the 3-position, makes it a versatile intermediate for synthesizing bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. The nitro group enhances electrophilic reactivity, facilitating further functionalization, while the hydroxyl group provides a site for derivatization or hydrogen bonding. This compound is valued for its stability, high purity, and compatibility with diverse synthetic routes, making it a reliable building block in medicinal chemistry and drug discovery applications.
5-nitro-1H-indazol-3-ol structure
5-nitro-1H-indazol-3-ol structure
Product Name:5-nitro-1H-indazol-3-ol
CAS No:61346-19-8
MF:C7H5N3O3
MW:179.132900953293
MDL:MFCD00012418
CID:509136
PubChem ID:5374661
Update Time:2025-05-27

5-nitro-1H-indazol-3-ol Chemical and Physical Properties

Names and Identifiers

    • 5-Nitro-1H-indazol-3(2H)-one
    • 1,2-DIHYDRO-5-NITRO-3H-INDAZOL-3-ONE
    • 3H-INDAZOL-3-ONE,1,2-DIHYDRO-5-NITRO-
    • 3-Hydroxy-5-nitro (1H)indazole
    • 5-Nitro-1,2-dihydro-3H-indazol-3-one
    • 5-nitro-1,2-dihydroindazol-3-one
    • 2,3-dihydro-5-nitro-1H-indazol-3-one
    • 5-Nitro-1,2-dihydro-indazol-3-on
    • 5-nitro-1,2-dihydro-indazol-3-one
    • 5-Nitro-1h-indazol-3-ol
    • 5-Nitro-3-oxoindazoline
    • 5-nitrohydroxy indazole
    • 5-Nitroindazolin-3-one
    • 5-Nitroindazolon
    • 6-Nitro-3-indazolinon
    • EINECS 262-728-7
    • nitrodihydroindazolone
    • AKOS005072445
    • InChI=1/C7H5N3O3/c11-7-5-3-4(10(12)13)1-2-6(5)8-9-7/h1-3H,(H2,8,9,11)
    • 1,2-Dihydro-5-nitroindazol-3-one
    • DB-053850
    • J-517855
    • 61346-19-8
    • 5-nitro-2,3-dihydro-1H-indazol-3-one
    • 3H-Indazol-3-one, 1,2-dihydro-5-nitro-
    • 5-Nitro-1,2-dihydro-3H-indazol-3-one #
    • SCHEMBL1573803
    • XGSFRTHYHRTUCC-UHFFFAOYSA-
    • STL134670
    • 3-HYDROXY-5-NITRO-1H-INDAZOLE
    • EA-0717
    • NS00053096
    • AKOS025149589
    • SCHEMBL5259225
    • CS-0085349
    • 3-hydroxy-5-nitro-4H-indazole
    • AB01096
    • DTXSID70210255
    • MFCD00012418
    • 5-nitro-1H-indazol-3-ol
    • MDL: MFCD00012418
    • Inchi: 1S/C7H5N3O3/c11-7-5-3-4(10(12)13)1-2-6(5)8-9-7/h1-3H,(H2,8,9,11)
    • InChI Key: XGSFRTHYHRTUCC-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C(C=CC=2NN1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 179.03300
  • Monoisotopic Mass: 179.03309103g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 87Ų

Experimental Properties

  • Melting Point: 280-282°C
  • PSA: 94.47000
  • LogP: 1.28760

5-nitro-1H-indazol-3-ol Security Information

5-nitro-1H-indazol-3-ol Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-nitro-1H-indazol-3-ol Production Method

Additional information on 5-nitro-1H-indazol-3-ol

Comprehensive Overview of 5-nitro-1H-indazol-3-ol (CAS No. 61346-19-8): Properties, Applications, and Research Insights

5-nitro-1H-indazol-3-ol (CAS No. 61346-19-8) is a nitrogen-containing heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential biological activities. The compound belongs to the indazole family, characterized by a fused benzene and pyrazole ring system, with a nitro group at the 5-position and a hydroxyl group at the 3-position. This molecular architecture makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and material science.

In recent years, the demand for nitro-substituted indazoles like 5-nitro-1H-indazol-3-ol has surged, driven by their relevance in developing kinase inhibitors, anti-inflammatory agents, and antioxidants. Researchers have explored its role in modulating enzymatic pathways, with studies suggesting potential applications in addressing oxidative stress-related conditions. The compound's electron-withdrawing nitro group enhances its reactivity, making it a valuable building block for catalytic transformations and bioconjugation strategies.

From a synthetic chemistry perspective, CAS No. 61346-19-8 is often utilized in multicomponent reactions (MCRs) and palladium-catalyzed cross-coupling reactions. Its compatibility with modern green chemistry principles, such as solvent-free synthesis or microwave-assisted reactions, aligns with the industry's shift toward sustainable practices. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and stability, ensuring compliance with regulatory standards.

The growing interest in 5-nitro-1H-indazol-3-ol is also reflected in patent literature, where derivatives of this scaffold are claimed for their neuroprotective and antimicrobial properties. For instance, its structural analogs have shown promise in preclinical models of neurodegenerative diseases, a hot topic given the global rise in aging populations. Additionally, its chelating ability toward metal ions has sparked investigations into its use in coordination chemistry and catalysis.

Despite its potential, challenges remain in optimizing the solubility and bioavailability of 5-nitro-1H-indazol-3-ol-based compounds. Researchers are actively exploring prodrug strategies and nanocarrier systems to enhance delivery efficiency. The compound's structure-activity relationships (SAR) are also under scrutiny, with computational tools like molecular docking aiding in the design of more potent derivatives.

In conclusion, 5-nitro-1H-indazol-3-ol (CAS No. 61346-19-8) represents a compelling case study in the intersection of medicinal chemistry and materials science. Its multifaceted applications, coupled with ongoing advancements in synthetic methodologies, position it as a key player in addressing contemporary scientific challenges. Future research will likely focus on unlocking its full therapeutic potential while adhering to environmental safety and cost-effectiveness criteria.

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